1-cyclopentyl-5-(isopropoxymethyl)-1H-pyrazole-4-sulfonyl chloride

• IUPAC Name: 1-cyclopentyl-5-(propan-2-yloxymethyl)pyrazole-4-sulfonyl chloride
• InChI: InChI=1S/C12H19ClN2O3S/c1-9(2)18-8-11-12(19(13,16)17)7-14-15(11)10-5-3-4-6-10/h7,9-10H,3-6,8H2,1-2H3
• InChI Key: XXRMFLJYTXWEJB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OCC1=C(C=NN1C2CCCC2)S(=O)(=O)Cl
• Molecular Formula: C12H19ClN2O3S
• Molecular Weight: 306.81 g/mol

Description

“1-cyclopentyl-5-(isopropoxymethyl)-1H-pyrazole-4-sulfonyl chloride” is a chemical compound that belongs to the class of organic compounds known as pyrazoles. Pyrazoles are compounds containing a pyrazole ring, which is a five-membered aromatic ring with two nitrogen atoms and three carbon atoms.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrazole ring, which is a five-membered ring with two nitrogen atoms. Attached to this ring would be a cyclopentyl group, an isopropoxymethyl group, and a sulfonyl chloride group.

Chemical Reactions Analysis

As a sulfonyl chloride compound, it would be expected to be reactive with nucleophiles, and could potentially be used in the synthesis of sulfonamides or sulfonic esters. The pyrazole ring is a site of aromaticity and could potentially undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the sulfonyl chloride group would make it a good electrophile. The isopropoxymethyl group could potentially increase its lipophilicity, which could influence its solubility and permeability properties.

Safety and Hazards

As with any chemical compound, appropriate safety precautions should be taken when handling this compound. The sulfonyl chloride group, in particular, is reactive and can cause burns and eye damage.

Future Directions

The potential applications of this compound would depend on its biological activity. Given the known activities of many pyrazole derivatives, it could be of interest in the development of new pharmaceuticals or agrochemicals. Further studies would be needed to explore these possibilities.